Cas no 2091951-67-4 (2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid)

• Product Name: 2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid
• CAS No: 2091951-67-4
• MF: C₁₀H₆N₂O₂S
• MW: 218.231840610504
• CID: 5248428
• Update Time: 2025-09-26

2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-3-acetic acid, α-cyano-
• 2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid

• Inchi： 1S/C10H6N2O2S/c11-5-7(10(13)14)9-6-3-1-2-4-8(6)15-12-9/h1-4,7H,(H,13,14)
• InChI Key： BEKWMBVGEICUCR-UHFFFAOYSA-N
• SMILES： S1C2=C(C=CC=C2)C(C(C#N)C(O)=O)=N1

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 353.4±42.0 °C(Predicted)
• pka: -1.09±0.30(Predicted)

Additional information on 2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid

Research Brief on 2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid (CAS: 2091951-67-4): Recent Advances and Applications

2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid (CAS: 2091951-67-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzothiazole and cyanoacetic acid functional groups, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development, material science, and biochemical assays. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the context of targeting specific enzymatic pathways and cellular processes.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of derivatives of 2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to assess its inhibitory effects on key enzymes involved in inflammatory pathways. The results demonstrated that certain derivatives exhibited potent inhibitory activity, suggesting their potential as anti-inflammatory agents. This study highlights the versatility of 2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid as a scaffold for drug discovery.

In addition to its pharmaceutical applications, 2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid has also been explored in material science. A 2022 study in ACS Applied Materials & Interfaces reported the incorporation of this compound into organic semiconductors, where it acted as an electron-accepting moiety. The researchers found that the compound's unique electronic properties enhanced the performance of organic photovoltaic devices, paving the way for its use in next-generation solar cells. This interdisciplinary approach underscores the compound's broad utility beyond traditional medicinal chemistry.

Another notable advancement involves the use of 2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid in biochemical assays. A recent preprint on bioRxiv (2023) described its role as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's benzothiazole moiety enabled selective interaction with ROS, producing a measurable fluorescence signal. This application could prove invaluable for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Despite these promising developments, challenges remain in the large-scale synthesis and stability of 2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid. A 2023 review in Organic Process Research & Development highlighted the need for improved synthetic methodologies to address issues related to yield and scalability. Future research directions may focus on optimizing reaction conditions and exploring greener synthetic routes to facilitate industrial adoption.

In conclusion, 2-(1,2-benzothiazol-3-yl)-2-cyanoacetic acid (CAS: 2091951-67-4) represents a versatile and promising compound with applications spanning drug discovery, material science, and biochemical sensing. Recent studies have elucidated its potential as a therapeutic scaffold, a component in advanced materials, and a diagnostic tool. Continued research efforts will be essential to overcome existing limitations and fully harness its capabilities in diverse scientific domains.